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Compound of Interest

Compound Name: Irak4-IN-19

Cat. No.: B15623301

Get Quote

Application Notes and Protocols for Irak4-IN-19
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the solubilization and storage of Irak4-IN-19
(CAS: 3032075-32-1), a potent inhibitor of Interleukin-1 Receptor-Associated Kinase 4

(IRAK4). These guidelines are compiled from best practices for handling similar small molecule

inhibitors and are intended to ensure the compound's stability and efficacy in research

applications.

Introduction to Irak4-IN-19
Irak4-IN-19 is a small molecule inhibitor targeting IRAK4, a critical kinase in the Toll-like

receptor (TLR) and IL-1 receptor signaling pathways.[1][2] These pathways are integral to the

innate immune response, and their dysregulation is implicated in various inflammatory and

autoimmune diseases.[2] The molecular weight of Irak4-IN-19 is 492.52 g/mol .[3] Proper

handling and storage of this compound are crucial for obtaining accurate and reproducible

experimental results.
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Table 1: Solubility of Similar IRAK4 Inhibitors in
Common Solvents
While specific public solubility data for Irak4-IN-19 is limited, the following table provides

solubility information for other IRAK4 inhibitors in dimethyl sulfoxide (DMSO), which is a

commonly used solvent for this class of compounds. This data can serve as a useful reference

for preparing stock solutions of Irak4-IN-19.

Compound Solvent Solubility
Molar
Concentration
(approx.)

IRAK4-IN-1 DMSO 4 mg/mL[4] 11.85 mM[4]

IRAK4-IN-2 DMSO 30 mg/mL[5] 71.87 mM[5]

IRAK4-IN-4 DMSO 24 mg/mL 70.51 mM

IRAK4-IN-20 DMSO up to 25 mg/mL[6] 55.5 mM[6]

Note: It is recommended to start with a small quantity of Irak4-IN-19 to test its solubility in your

chosen solvent before preparing a large stock solution.

Table 2: Recommended Storage Conditions for Irak4-IN-
19
Proper storage is critical to maintain the stability and activity of Irak4-IN-19. The following

conditions are recommended based on general guidelines for small molecule inhibitors and

data from similar compounds.[4][5][6]
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years[4][6]
Store in a dry, dark

place.

4°C Up to 2 years[6]
For shorter-term

storage.

Stock Solution (in

DMSO)
-80°C

6 months to 1 year[4]

[6]

Recommended for

long-term storage.

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month[4][6]
Suitable for short-term

storage.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
Irak4-IN-19 in DMSO
Materials:

Irak4-IN-19 (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:
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Equilibrate the Compound: Before opening, allow the vial of Irak4-IN-19 powder to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

moisture, which can affect the compound's stability.

Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of

Irak4-IN-19 needed. The molecular weight of Irak4-IN-19 is 492.52 g/mol .[3]

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution, you will need:

Mass (g) = 0.010 mol/L * 0.001 L * 492.52 g/mol = 0.0049252 g = 4.93 mg

Weigh the Compound: Carefully weigh out the calculated mass of Irak4-IN-19 powder and

place it into a sterile vial.

Add Solvent: Add the calculated volume of DMSO to the vial containing the compound. For

the example above, add 1 mL of DMSO.

Solubilize the Compound:

Tightly cap the vial and vortex the solution for 1-2 minutes.

Visually inspect the solution to ensure the compound has completely dissolved.

If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.

Gentle warming (up to 37°C) can also aid dissolution.

Aliquot and Store:

Once the compound is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in sterile, tightly sealed tubes. This is crucial to minimize freeze-thaw cycles

which can degrade the compound.

Label the aliquots clearly with the compound name, concentration, date, and solvent.

For long-term storage, store the aliquots at -80°C. For short-term use (up to one month),

store at -20°C.[4][6]
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Mandatory Visualization

Workflow for Solubilizing and Storing Irak4-IN-19

Preparation

Solubilization

Storage

Start: Receive Irak4-IN-19 Powder

Equilibrate vial to room temperature

Calculate required mass for desired concentration

Weigh Irak4-IN-19 powder

Add anhydrous DMSO to the powder

Vortex / Sonicate until fully dissolved

Visually inspect for complete dissolution

Troubleshoot: Gentle warming (<= 37°C)

Incomplete

Aliquot stock solution into single-use vials

Complete

Store at -80°C for long-term Store at -20°C for short-term

End: Ready for experimental use
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Caption: Workflow for the solubilization and storage of Irak4-IN-19 inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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